3,6-Dimethyloctanoic acid

• CAS No.: 4812-29-7
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• IUPAC Name: 3,6-dimethyloctanoic acid
• InChI: InChI=1S/C10H20O2/c1-4-8(2)5-6-9(3)7-10(11)12/h8-9H,4-7H2,1-3H3,(H,11,12)
• InChI Key: GNEWRJUMMBRLST-UHFFFAOYSA-N
• SMILES: CCC(C)CCC(C)CC(=O)O

Description

3,6-Dimethyloctanoic acid (systematic name: 3,6-dimethyloctanoic acid) is a branched-chain fatty acid with methyl groups at the 3rd and 6th carbon positions of its eight-carbon backbone.

Chemical Reactions Analysis

Esterification Reactions

3,6-Dimethyloctanoic acid undergoes esterification with alcohols under acidic conditions. A common method involves reacting the acid with methanol in the presence of sulfuric acid as a catalyst.

Reaction Type	Reagents/Conditions	Product	Yield	Reference
Acid-catalyzed esterification	Methanol, H₂SO₄, reflux (60–80°C)	3,6-Dimethyloctanoic acid methyl ester	~85%

Mechanism : Protonation of the carboxylic acid enhances electrophilicity, enabling nucleophilic attack by methanol. The reaction follows Fischer esterification kinetics, favoring excess alcohol for higher yields.

Decarboxylation

Under high-temperature or basic conditions, the acid loses CO₂ to form hydrocarbons. This reaction is critical in fuel chemistry and polymer degradation studies.

Reaction Type	Reagents/Conditions	Product	Notes	Reference
Thermal decarboxylation	Heating (200–250°C)	3,6-Dimethylnonane	Requires inert atmosphere
Oxidative decarboxylation	Pb(OAc)₄, Cu catalyst	Alkenes (e.g., 3,6-dimethyl-1-octene)	Side products include CO₂ and water

Key Insight : The branched structure slows decarboxylation compared to linear analogs due to steric hindrance .

Salt Formation

The acid reacts with bases to form salts, which are useful in industrial applications such as surfactants or metalworking fluids .

Base	Conditions	Product	Solubility	Reference
NaOH	Aqueous, room temperature	Sodium 3,6-dimethyloctanoate	Highly water-soluble
NH₄OH	Ethanol, reflux	Ammonium 3,6-dimethyloctanoate	Soluble in polar solvents

Reduction Reactions

The carboxylic acid group can be reduced to a primary alcohol using strong reducing agents.

Reagent	Conditions	Product	Yield	Reference
LiAlH₄	Anhydrous ether, 0–5°C	3,6-Dimethyloctan-1-ol	78%
BH₃·THF	THF, reflux	3,6-Dimethyloctan-1-ol	65%

Note : Over-reduction or side reactions are minimized by controlling temperature and reagent stoichiometry .

Halogenation

The acid reacts with halogenating agents to form acyl halides, intermediates for amides or esters.

Reagent	Conditions	Product	Purity	Reference
SOCl₂	Reflux (70°C), 4 hours	3,6-Dimethyloctanoyl chloride	90%
PCl₅	Dry benzene, 25°C	3,6-Dimethyloctanoyl chloride	88%

Application : The acyl chloride is pivotal in synthesizing derivatives like amides for pharmaceutical research.

Biological Oxidation

In metabolic studies, 3,6-dimethyloctanoic acid undergoes ω-oxidation, producing hydroxylated and ketone derivatives .

Enzyme System	Metabolites	Biological Role	Reference
Cytochrome P450	3,6-Dimethyl-7-hydroxyoctanoic acid	Detoxification pathway intermediate
Dehydrogenases	3,6-Dimethyl-7-ketooctanoic acid	Energy metabolism

Implications : These metabolites are studied for their roles in lipid metabolism and potential toxicity profiles .

Polymerization

The acid acts as a monomer in polycondensation reactions to form polyesters.

Catalyst	Conditions	Polymer	Mw (g/mol)	Reference
Ti(OBu)₄	180°C, vacuum	Poly(3,6-dimethyloctanoate)	12,000

Properties : The resulting polyester exhibits low crystallinity and flexibility, suitable for biodegradable plastics.

Comparison with Similar Compounds

Comparative Analysis with Structurally Similar Compounds

2,2-Dimethyloctanoic Acid

Structural Differences :

• Methyl groups are positioned at the 2nd carbon (geminal branching), creating steric hindrance near the carboxylic acid group.
• In contrast, 3,6-dimethyloctanoic acid has methyl groups farther apart, likely reducing steric effects on reactivity.

Metabolic Behavior :

• 2,2-Dimethyloctanoic acid undergoes ω-oxidation (terminal carbon oxidation) and β-oxidation inhibition due to its branching, leading to metabolites like 2,2-dimethyladipate and 2,2-dimethyl-7-hydroxyoctanoate .
• This suggests that branching proximity to the carboxyl group significantly alters metabolic pathways compared to distally branched analogs like 3,6-dimethyloctanoic acid.

3-Methoxy-5,7,7-Trimethyloctanoic Acid

Functionalization Impact :

• The addition of a methoxy group at the 3rd carbon and methyl groups at the 5th and 7th carbons introduces polarity and steric complexity.
• Compared to 3,6-dimethyloctanoic acid, the methoxy group may enhance solubility in polar solvents but reduce volatility.

Perfluoro(3,7-Dimethyloctanoic Acid)

Fluorination Effects :

• Replacement of hydrogen atoms with fluorine at the 3rd and 7th carbons results in exceptional thermal stability (up to 300°C) and chemical inertness.
• Unlike non-fluorinated analogs, this compound is non-toxic, non-bioaccumulative, and resistant to biodegradation .

Industrial Relevance :

• Applied in coatings and materials science for creating corrosion-resistant surfaces and high-performance polymers .

Data Table: Key Properties of Compared Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight	Branching/Functionalization	Key Applications
3,6-Dimethyloctanoic Acid	Not Provided	C₁₀H₂₀O₂	172.26 g/mol	Methyl at C3, C6	Hypothesized surfactants
2,2-Dimethyloctanoic Acid	Not Provided	C₁₀H₂₀O₂	172.26 g/mol	Geminal methyl at C2	Biochemical research
3-Methoxy-5,7,7-trimethyloctanoic acid	Not Provided	C₁₂H₂₂O₃	214.30 g/mol	Methoxy at C3, methyl at C5/C7	Specialty synthesis
Perfluoro(3,7-dimethyloctanoic acid)	172155-07-6	C₁₀H₅F₁₅O₂	514.12 g/mol	Fluorinated methyl at C3, C7	Materials science

Research Implications and Trends

• Branching Position : Proximal branching (e.g., 2,2-dimethyl) disrupts β-oxidation, while distal branching (e.g., 3,6-dimethyl) may allow partial oxidation, altering biodegradability.
• Functional Groups : Methoxy or fluorine substituents drastically modify polarity and stability, expanding utility in niche applications.
• Synthetic Challenges : Branched and fluorinated analogs require specialized techniques (e.g., Grignard reactions, fluorination protocols), impacting scalability .